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Compound of Interest

Compound Name: 4-nitro-N'-phenylbenzohydrazide

Cat. No.: B1228767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-nitro-N'-
phenylbenzohydrazide, including its chemical identity, synthesis, and potential relevance in

research and drug development.

Chemical Identity and Properties
CAS Number: 39718-99-5[1]

Molecular Formula: C₁₃H₁₁N₃O₃

Molecular Weight: 257.25 g/mol [1]

IUPAC Name: 4-nitro-N'-phenylbenzohydrazide[1]

Synonyms:

n-(4-nitrobenzoyl)-n'-phenylhydrazine

Benzoic acid, 4-nitro-, 2-phenylhydrazide

p-Nitrobenzoic acid 2-phenylhydrazide

NSC-406774
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W32J9HU7FQ

p-Nitrobenzoic phenylhydrazide

beta-p-Nitrobenzoylphenylhydrazine

4-Nitrobenzoic acid phenylhydrazide[1]

Table 1: Physicochemical Properties of 4-nitro-N'-phenylbenzohydrazide

Property Value Reference

Molecular Formula C₁₃H₁₁N₃O₃ --INVALID-LINK--

Molecular Weight 257.25 g/mol --INVALID-LINK--

IUPAC Name
4-nitro-N'-

phenylbenzohydrazide
--INVALID-LINK--

CAS Number 39718-99-5 --INVALID-LINK--

Synthesis
The synthesis of 4-nitro-N'-phenylbenzohydrazide can be achieved through a two-step

process. The first step involves the preparation of the intermediate 4-nitrobenzoyl chloride from

4-nitrobenzoic acid. The second step is the reaction of 4-nitrobenzoyl chloride with

phenylhydrazine to yield the final product.

Experimental Protocol: Synthesis of 4-nitrobenzoyl
chloride
This protocol is based on established methods for the synthesis of acyl chlorides from

carboxylic acids.[2][3]

Materials:

4-nitrobenzoic acid

Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)
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Anhydrous solvent (e.g., toluene or dichloromethane)

Round-bottom flask

Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

In a dry round-bottom flask, combine 4-nitrobenzoic acid with an excess of thionyl chloride or

phosphorus pentachloride.

Add an anhydrous solvent and equip the flask with a reflux condenser.

Heat the mixture to reflux and maintain the reaction until the evolution of gas (HCl or

POCl₃/HCl) ceases. The reaction progress can be monitored by observing the dissolution of

the solid 4-nitrobenzoic acid.

After the reaction is complete, remove the excess thionyl chloride or phosphorus oxychloride

by distillation.

The resulting crude 4-nitrobenzoyl chloride can be purified by vacuum distillation.

Experimental Protocol: Synthesis of 4-nitro-N'-
phenylbenzohydrazide
This protocol outlines the reaction of the synthesized 4-nitrobenzoyl chloride with

phenylhydrazine.

Materials:

4-nitrobenzoyl chloride

Phenylhydrazine
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Anhydrous basic solvent (e.g., pyridine or triethylamine in an inert solvent like

dichloromethane)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Procedure:

Dissolve phenylhydrazine in an anhydrous basic solvent in a round-bottom flask, and cool

the solution in an ice bath.

Dissolve 4-nitrobenzoyl chloride in a suitable anhydrous solvent.

Slowly add the 4-nitrobenzoyl chloride solution to the phenylhydrazine solution dropwise

while stirring vigorously. Maintain the temperature below 5°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

The reaction mixture can then be worked up by washing with dilute acid and water to remove

excess reagents and byproducts.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water).

Potential Biological Significance and Mechanism of
Action
While specific studies on the biological activity of 4-nitro-N'-phenylbenzohydrazide are

limited, the structural motifs present in the molecule, namely the benzohydrazide and nitro

functionalities, are found in various biologically active compounds.
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Benzohydrazide Derivatives: This class of compounds is known to exhibit a wide range of

pharmacological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and

anticancer effects. The mechanism of action often involves the inhibition of specific enzymes or

interference with metabolic pathways.

Nitro Compounds: The nitro group is a known pharmacophore and is present in numerous

antimicrobial and anticancer agents. The biological activity of nitro compounds is often

attributed to their ability to undergo bioreduction to form reactive nitrogen species, which can

induce cellular damage and apoptosis. For instance, some nitro compounds have been shown

to induce apoptosis in cancer cells through the activation of death receptor pathways (DR-4)

and intracellular BCL-2 mediated pathways.[4]

Caption: Logical relationship of synthesis and potential bioactivity.

Characterization and Analysis
The synthesized 4-nitro-N'-phenylbenzohydrazide should be characterized to confirm its

identity and purity. The following analytical techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy to

elucidate the chemical structure.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups, such as the C=O (amide), N-H, and NO₂ groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Melting Point Analysis: To assess the purity of the compound.
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Caption: General experimental workflow for synthesis and analysis.

Conclusion
This technical guide provides foundational information for researchers and scientists interested

in 4-nitro-N'-phenylbenzohydrazide. The provided synthesis protocols offer a starting point

for its preparation, and the discussion on its potential biological significance highlights areas for

future investigation. Further research is warranted to fully elucidate the physicochemical

properties, biological activities, and potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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